Cas no 2229273-62-3 ({pyrazolo1,5-apyrimidin-2-yl}hydrazine)

{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine is a heterocyclic hydrazine derivative with a pyrazolo[1,5-a]pyrimidine core, offering versatile reactivity for the synthesis of nitrogen-rich scaffolds. Its bifunctional structure, combining a hydrazine moiety with a fused pyrazolo-pyrimidine system, makes it valuable in medicinal chemistry and agrochemical research. The compound serves as a key intermediate for constructing biologically active molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and other pharmacophores. Its rigid heterocyclic framework enhances binding affinity and selectivity in target interactions. The hydrazine group enables facile derivatization via condensation or nucleophilic addition, supporting diverse synthetic applications. Suitable for controlled reactions under mild conditions, it exhibits good stability when handled under inert atmospheres.

{pyrazolo1,5-apyrimidin-2-yl}hydrazine structure

2229273-62-3 structure

Product Name:{pyrazolo1,5-apyrimidin-2-yl}hydrazine

CAS No:2229273-62-3

MF:C₆H₇N₅

MW:149.153279542923

CID:6363771

PubChem ID:165668776

Update Time:2025-05-27

{pyrazolo1,5-apyrimidin-2-yl}hydrazine Chemical and Physical Properties

Names and Identifiers

- {pyrazolo1,5-apyrimidin-2-yl}hydrazine
- {pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine
- 2229273-62-3
- EN300-1750643
- Inchi： 1S/C6H7N5/c7-9-5-4-6-8-2-1-3-11(6)10-5/h1-4H,7H2,(H,9,10)
- InChI Key： WIBXVSNAQCZSGY-UHFFFAOYSA-N
- SMILES： N12C=CC=NC1=CC(NN)=N2

Computed Properties

Exact Mass: 149.07014524g/mol
Monoisotopic Mass: 149.07014524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 68.2Å²

{pyrazolo1,5-apyrimidin-2-yl}hydrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1750643-0.05g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	0.05g	$1247.0	2023-09-20
Enamine	EN300-1750643-0.1g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	0.1g	$1307.0	2023-09-20
Enamine	EN300-1750643-0.25g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	0.25g	$1366.0	2023-09-20
Enamine	EN300-1750643-0.5g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	0.5g	$1426.0	2023-09-20
Enamine	EN300-1750643-1.0g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	1g	$1485.0	2023-06-03
Enamine	EN300-1750643-2.5g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	2.5g	$2912.0	2023-09-20
Enamine	EN300-1750643-5.0g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	5g	$4309.0	2023-06-03
Enamine	EN300-1750643-10.0g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	10g	$6390.0	2023-06-03
Enamine	EN300-1750643-1g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	1g	$1485.0	2023-09-20
Enamine	EN300-1750643-5g	{pyrazolo[1,5-a]pyrimidin-2-yl}hydrazine	2229273-62-3	5g	$4309.0	2023-09-20